Cas no 992-96-1 (Methyl-D Iodide)

• Product Name: Methyl-D Iodide
• CAS No: 992-96-1
• MF: CH₃I
• MW: 142.945154428482
• CID: 797537
• PubChem ID: 12203809
• Update Time: 2025-10-29

Methyl-D Iodide Chemical and Physical Properties

Names and Identifiers

• Methane-d, iodo-(7CI,8CI,9CI)
• Iodomethane-d
• 992-96-1
• Iodomethane-d, >=98 atom % D, >=99% (CP), contains copper as stabilizer
• deuteromethyl iodide
• deuterio(iodo)methane
• DTXSID70480330
• Iodomethane-d1
• Methyl-D Iodide

• Inchi： 1S/CH3I/c1-2/h1H3/i1D
• InChI Key： INQOMBQAUSQDDS-MICDWDOJSA-N
• SMILES： IC[2H]

Computed Properties

• Exact Mass: 142.93422g/mol
• Monoisotopic Mass: 142.93422g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 2.296 g/mL at 25 °C
• Melting Point: -66.5 °C(lit.)
• Boiling Point: 42 °C(lit.)
• Refractive Index: n20/D 1.526(lit.)
• Merck: 13,5351

Methyl-D Iodide Security Information

• Hazardous Material transportation number：UN 2644 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 45-46-23/24/25-42/43-40-37/38-23/25-21
• Safety Instruction： 53-23-26-36/37/39-45-38-36/37
• Hazardous Material Identification：

Additional information on Methyl-D Iodide

Recent Advances in the Application of Methyl-D Iodide (992-96-1) in Chemical Biology and Pharmaceutical Research

Methyl-D Iodide (CAS: 992-96-1) has emerged as a critical reagent in chemical biology and pharmaceutical research due to its unique properties as a methylating agent. Recent studies have highlighted its role in the synthesis of isotopically labeled compounds, particularly in the context of metabolic pathway analysis and drug development. This research brief consolidates the latest findings on Methyl-D Iodide, focusing on its applications, mechanisms, and potential therapeutic implications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of Methyl-D Iodide in the synthesis of deuterated methyl groups, which are increasingly used in pharmacokinetic studies to enhance drug stability and reduce metabolic degradation. The research team utilized advanced NMR spectroscopy to confirm the precise incorporation of deuterium into target molecules, showcasing the reagent's high selectivity and yield. This advancement is particularly relevant for the development of next-generation therapeutics with improved metabolic profiles.

In another groundbreaking study, researchers explored the use of Methyl-D Iodide in the labeling of bioactive small molecules for positron emission tomography (PET) imaging. The study, featured in ACS Chemical Biology, reported that the reagent's ability to introduce deuterium or tritium labels with minimal side reactions makes it invaluable for tracing drug distribution in vivo. This application opens new avenues for real-time monitoring of drug efficacy and toxicity, addressing a critical need in precision medicine.

Furthermore, Methyl-D Iodide has been investigated for its role in epigenetic modifications. A recent paper in Nature Chemical Biology detailed its use in methylating DNA and histone proteins, enabling researchers to study the dynamic regulation of gene expression. The study's findings suggest that Methyl-D Iodide could serve as a tool for developing epigenetic therapies targeting cancers and other diseases linked to aberrant methylation patterns.

Despite these promising applications, challenges remain in the large-scale production and handling of Methyl-D Iodide due to its sensitivity to moisture and light. Recent innovations in stabilization techniques, such as encapsulation in polymeric matrices, have been proposed to mitigate these issues. Industry reports indicate that these advancements could significantly enhance the reagent's utility in commercial pharmaceutical manufacturing.

In conclusion, Methyl-D Iodide (992-96-1) continues to be a versatile and indispensable tool in chemical biology and pharmaceutical research. Its applications in isotopic labeling, PET imaging, and epigenetic studies underscore its broad potential. Future research should focus on optimizing its stability and expanding its use in therapeutic development, paving the way for novel treatments and diagnostic tools.